Cas no 116419-94-4 (Methyl 4-methyl-3-(trifluoromethyl)benzoate)

• Product Name: Methyl 4-methyl-3-(trifluoromethyl)benzoate
• CAS No: 116419-94-4
• MF: C₁₀H₉F₃O₂
• MW: 218.172473669052
• MDL: MFCD14698074
• CID: 1205847
• PubChem ID: 11952921
• Update Time: 2025-04-20

Methyl 4-methyl-3-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-methyl-3-(trifluoromethyl)-, methyl ester
• methyl 3-(trifluoromethyl)-4-methylbenzoate
• methyl 4-methyl-3-(trifluoromethyl)benzoate
• Methyl 4-methyl-3-trifluorobenzoate
• 4-methyl-3-trifluoromethylbenzoic acid methyl ester
• 4-Methyl-3-trifluoromethyl benzoic acid methyl ester
• LXUTXZRWQVCTTR-UHFFFAOYSA-N
• methyl 4-methyl-3-trifluoromethylbenzoate
• AK315218
• 4-Methyl-3-trifluoromethyl-benzoic acid methyl
• MFCD14698074
• DTXSID20474587
• DS-11282
• 4-Methyl-3-trifluoromethyl-benzoic acid methyl ester
• EN300-345906
• 116419-94-4
• 4-Methyl-3-(trifluoromethyl)benzoic acid methyl ester
• Methyl4-methyl-3-(trifluoromethyl)benzoate
• C71534
• CS-0153566
• DB-297909
• SCHEMBL2772563
• AKOS025213722
• AMY42559
• Methyl 4-methyl-3-(trifluoromethyl)benzoate

• MDL： MFCD14698074
• Inchi： 1S/C10H9F3O2/c1-6-3-4-7(9(14)15-2)5-8(6)10(11,12)13/h3-5H,1-2H3
• InChI Key： LXUTXZRWQVCTTR-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(=O)OC)C=CC=1C)(F)F

Computed Properties

• Exact Mass: 218.05547
• Monoisotopic Mass: 218.05546401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 3

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters